Cas no 141620-46-4 (1-(2-bromoethyl)-4-methylnaphthalene)

• Product Name: 1-(2-bromoethyl)-4-methylnaphthalene
• CAS No: 141620-46-4
• MF: C₁₃H₁₃Br
• MW: 249.146322965622
• CID: 3730539
• PubChem ID: 85642472
• Update Time: 2025-06-15

1-(2-bromoethyl)-4-methylnaphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(2-bromoethyl)-4-methyl-
• 1-(2-bromoethyl)-4-methylnaphthalene
• EN300-1926797
• 141620-46-4

• Inchi： 1S/C13H13Br/c1-10-6-7-11(8-9-14)13-5-3-2-4-12(10)13/h2-7H,8-9H2,1H3
• InChI Key： IWSWELXSFUHSPZ-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 248.02006Da
• Monoisotopic Mass: 248.02006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-bromoethyl)-4-methylnaphthalene

Introduction to 1-(2-bromoethyl)-4-methylnaphthalene (CAS No. 141620-46-4)

1-(2-bromoethyl)-4-methylnaphthalene, with the CAS number 141620-46-4, is a brominated derivative of naphthalene, a polycyclic aromatic hydrocarbon (PAH). This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, physical and chemical properties, and recent research advancements related to 1-(2-bromoethyl)-4-methylnaphthalene.

Chemical Structure and Synthesis:

The molecular formula of 1-(2-bromoethyl)-4-methylnaphthalene is C₁₃H₁₃Br. The compound features a naphthalene core with a bromoethyl substituent at the 1-position and a methyl group at the 4-position. The bromoethyl group is particularly noteworthy as it can serve as a versatile functional handle for further chemical modifications, making 1-(2-bromoethyl)-4-methylnaphthalene an attractive starting material for various synthetic routes.

The synthesis of 1-(2-bromoethyl)-4-methylnaphthalene can be achieved through several methods. One common approach involves the bromination of 1-(2-hydroxyethyl)-4-methylnaphthalene followed by conversion to the bromo derivative. Another method involves the reaction of 4-methylnaphthalene with 2-bromoethyl chloride in the presence of a suitable base, such as potassium carbonate or sodium hydride. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Physical and Chemical Properties:

1-(2-bromoethyl)-4-methylnaphthalene is a colorless to pale yellow liquid at room temperature. It has a molecular weight of 235.2 g/mol and is insoluble in water but soluble in common organic solvents such as dichloromethane, ethanol, and acetone. The compound exhibits strong UV absorption due to its aromatic structure, which makes it useful in various spectroscopic analyses.

The melting point of 1-(2-bromoethyl)-4-methylnaphthalene is around -50°C, and its boiling point is approximately 300°C at atmospheric pressure. The compound has a density of about 1.3 g/cm³ and a refractive index of around 1.58 at 20°C. These physical properties are crucial for its handling and storage in laboratory settings.

Analytical Methods:

The characterization of 1-(2-bromoethyl)-4-methylnaphthalene can be performed using various analytical techniques. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are commonly used for purity assessment and quantification. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen and carbon atoms. Mass spectrometry (MS) is also employed to confirm the molecular weight and identify any impurities or by-products.

Potential Applications:

1-(2-bromoethyl)-4-methylnaphthalene has shown promise in several areas of research and development. In medicinal chemistry, the compound can serve as a building block for the synthesis of bioactive molecules with potential therapeutic applications. For instance, recent studies have explored its use in the development of anticancer agents due to its ability to interact with specific biological targets.

In materials science, 1-(2-bromoethyl)-4-methylnaphthalene can be used as an intermediate in the preparation of functional polymers and coatings. Its bromoethyl group can be readily functionalized through various chemical reactions, such as nucleophilic substitution or coupling reactions, to introduce desired functionalities into polymer chains.

Recent Research Advancements:

The latest research on 1-(2-bromoethyl)-4-methylnaphthalene has focused on expanding its synthetic utility and exploring new applications. A study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method that significantly reduces reaction time and improves yield compared to traditional multi-step approaches. This method involves the sequential addition of reagents under mild conditions, making it more environmentally friendly.

In another study, researchers from the University of California investigated the photophysical properties of derivatives derived from 1-(2-bromoethyl)-4-methylnaphthalene. They found that these derivatives exhibit enhanced fluorescence quantum yields and longer emission lifetimes, which could be beneficial for applications in optical sensing and imaging technologies.

A recent review article in Advanced Materials highlighted the potential of naphthalene-based compounds like 1-(2-bromoethyl)-4-methylnaphthalene in developing novel electronic materials. The unique electronic properties of these compounds make them suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

Safety Considerations:

Safety is a critical aspect when handling any chemical compound, including < strong > 1-(2-bromoethyl)-4-methylnaphthalene strong > . While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols during its use. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, adequate ventilation should be maintained to prevent inhalation of vapors.

In conclusion, strong > 1-(2-bromoethyl)-4-methylnaphthalene strong > (CAS No. strong > 141620-46-4 strong > ) is a versatile compound with significant potential in various scientific fields. Its unique chemical structure and functional groups make it an attractive starting material for synthetic chemistry and materials science applications. Ongoing research continues to uncover new possibilities for this intriguing molecule. p > article > response >